Cas no 2320885-46-7 (5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide)

5-Fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide is a fluorinated sulfonamide derivative with a unique oxolane (tetrahydrofuran) core functionalized with a hydroxyethoxy side chain. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for designing bioactive molecules targeting sulfonamide-dependent pathways. The presence of both fluorine and methoxy groups enhances its electronic properties, potentially improving binding affinity or metabolic stability in drug candidates. The hydroxyethoxy moiety offers additional solubility and functionalization opportunities for further derivatization. Its structural complexity makes it valuable for medicinal chemistry research, particularly in developing enzyme inhibitors or receptor modulators where sulfonamide motifs are critical. Proper handling is required due to its reactive functional groups.
5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide structure
2320885-46-7 structure
Product Name:5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
CAS No:2320885-46-7
MF:C14H20FNO6S
MW:349.375106811523
CID:5862695
PubChem ID:132451043
Update Time:2025-10-28

5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2320885-46-7
    • AKOS040704645
    • F6571-1963
    • 5-fluoro-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-methoxybenzenesulfonamide
    • 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
    • 5-fluoro-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-2-methoxybenzenesulfonamide
    • Inchi: 1S/C14H20FNO6S/c1-20-12-3-2-11(15)8-13(12)23(18,19)16-9-14(22-7-5-17)4-6-21-10-14/h2-3,8,16-17H,4-7,9-10H2,1H3
    • InChI Key: WYBOFRYBLQBQFQ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC)F)(NCC1(COCC1)OCCO)(=O)=O

Computed Properties

  • Exact Mass: 349.09953669g/mol
  • Monoisotopic Mass: 349.09953669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 103Ų

5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6571-1963-2μmol
5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
2320885-46-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6571-1963-5μmol
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5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
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F6571-1963-1mg
5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
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F6571-1963-3mg
5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
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Life Chemicals
F6571-1963-4mg
5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
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5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
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F6571-1963-10mg
5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
2320885-46-7
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$79.0 2023-09-08

Additional information on 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide (CAS: 2320885-46-7)

The compound 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide (CAS: 2320885-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits promising pharmacological properties, particularly in the context of targeted therapy and drug development. The unique structural features of this compound, including the fluoro and methoxy substituents on the benzene ring, along with the hydroxyethoxyoxolane moiety, contribute to its potential as a bioactive molecule.

Recent studies have focused on elucidating the mechanism of action of this compound, particularly its interactions with specific biological targets. Preliminary findings suggest that it may act as a potent inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its solubility and bioavailability profiles have been optimized through structural modifications, enhancing its therapeutic potential.

One of the key advancements in the research of this compound is its application in cancer therapy. In vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of cancer cells, particularly those resistant to conventional treatments. The compound's ability to modulate signaling pathways associated with cell survival and apoptosis has been a focal point of recent investigations. These findings underscore its potential as a novel chemotherapeutic agent.

Another area of interest is the compound's role in neurodegenerative diseases. Researchers have explored its neuroprotective effects, with promising results in models of Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier and exert anti-inflammatory and antioxidant effects has positioned it as a potential therapeutic option for these debilitating conditions.

In summary, the latest research on 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide (CAS: 2320885-46-7) highlights its multifaceted pharmacological properties and therapeutic potential. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicine. The compound represents a significant advancement in the development of targeted therapies for a range of diseases, offering hope for improved treatment outcomes.

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